Cas no 1804177-15-8 (Ethyl 5-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 5-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1804177-15-8
• MF: C₁₅H₁₉BrO₄
• MW: 343.212964296341
• CID: 4950709
• Update Time: 2025-06-28

Ethyl 5-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C15H19BrO4/c1-3-19-14(17)8-7-12-6-5-11(10-16)9-13(12)15(18)20-4-2/h5-6,9H,3-4,7-8,10H2,1-2H3
• InChI Key： OCDMZKSQBVYBMJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C(=O)OCC)C=1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 319
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 5-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate

Ethyl 5-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1804177-15-8): A Multifaceted Compound in Modern Chemical Research

Ethyl 5-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate, identified by its CAS number 1804177-15-8, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoate derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromomethyl and ethoxy-3-oxopropyl functional groups imparts distinct reactivity, enabling its use in diverse chemical transformations.

The compound's significance is further underscored by its potential applications in the development of novel therapeutic agents. Recent studies have highlighted its role in the synthesis of molecules targeting neurological disorders, where its structural features contribute to enhanced binding affinity and selectivity. The bromomethyl group, in particular, serves as a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific biological assays.

In the realm of drug discovery, Ethyl 5-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate has been explored as a precursor for more complex scaffolds. Researchers have leveraged its reactivity to develop inhibitors of kinases and other enzymes implicated in cancer progression. The ethoxy-3-oxopropyl moiety, while less reactive than the bromomethyl group, contributes to the molecule's overall stability and bioavailability, making it an attractive candidate for further medicinal chemistry optimization.

The compound's multifaceted nature also makes it a compelling tool for studying molecular interactions at the cellular level. Its ability to modulate enzyme activity and receptor binding has been investigated in vitro, providing insights into potential therapeutic mechanisms. These findings are particularly relevant in the context of recent advancements in targeted therapy, where precision and specificity are paramount.

The synthesis of Ethyl 5-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate involves a series of well-established organic reactions, including bromination, etherification, and esterification. These steps highlight the compound's synthetic accessibility, which is crucial for large-scale production and industrial applications. The efficiency of these synthetic routes underscores the compound's utility as a building block in pharmaceutical manufacturing.

From a mechanistic perspective, the reactivity of the bromomethyl group allows for nucleophilic substitution reactions, which are fundamental to many synthetic strategies. This property has been exploited to introduce diverse functional groups onto the benzoate core, leading to a library of derivatives with tailored biological activities. Such libraries are indispensable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The potential applications of Ethyl 5-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate extend beyond pharmaceuticals into agrochemicals and materials science. Its structural motifs are reminiscent of natural products that have been isolated from plants and microorganisms, suggesting that it could serve as inspiration for designing novel compounds with enhanced environmental compatibility.

In conclusion, Ethyl 5-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1804177-15-8) is a compound with broad utility across multiple domains of chemical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules, particularly those targeting neurological and oncological disorders. As research continues to uncover new applications for this versatile intermediate, its importance in modern chemical biology is likely to grow even further.